Cas no 2229641-37-4 (3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-enal)

• Product Name: 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-enal
• CAS No: 2229641-37-4
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6577472
• PubChem ID: 165656880
• Update Time: 2025-06-25

3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-enal
• EN300-1752822
• 2229641-37-4

• Inchi： 1S/C13H15NO/c1-2-14-8-7-12-10-11(4-3-9-15)5-6-13(12)14/h3-6,9-10H,2,7-8H2,1H3/b4-3+
• InChI Key： UPCNDYWTARDVPB-ONEGZZNKSA-N
• SMILES： O=C/C=C/C1C=CC2=C(C=1)CCN2CC

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-enal

Professional Introduction to 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-enal (CAS No. 2229641-37-4)

3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-enal is a significant compound in the field of pharmaceutical chemistry, renowned for its unique structural and functional properties. This compound, identified by the CAS number 2229641-37-4, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this compound features a combination of an indole moiety and an aldehyde group, which makes it a versatile scaffold for medicinal chemists.

The indole ring is a core structural unit found in numerous bioactive molecules, including many natural products and pharmaceuticals. Its aromatic system contributes to the compound's stability and reactivity, making it an ideal candidate for further chemical modifications. The presence of the aldehyde group at the propenyl position enhances the compound's ability to participate in various organic reactions, such as condensation and oxidation processes, which are crucial for synthesizing more complex molecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Among these, indole derivatives have shown remarkable promise due to their diverse biological activities. Studies have demonstrated that compounds containing the indole scaffold can exhibit properties ranging from anti-inflammatory to anticancer effects. This broad spectrum of activity makes 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-enal a valuable asset in the quest for novel therapeutic agents.

In particular, the 1-ethyl-2,3-dihydro-1H-indol moiety within this compound contributes to its unique pharmacological profile. This structural feature has been identified as a key element in several pharmacophores that interact with biological targets. The ethyl group at the 1-position of the indole ring introduces steric hindrance, which can influence binding affinity and selectivity. Additionally, the dihydro substitution at positions 2 and 3 enhances the compound's solubility and metabolic stability, making it more suitable for oral administration.

The aldehyde functionality at the propenyl position provides a reactive site for further derivatization. Aldehydes are well-known for their ability to form Schiff bases with various nitrogen-containing compounds, leading to the formation of imines. These imines can then be further modified to produce more complex structures with enhanced biological activity. Such transformations have been widely explored in the development of new drugs targeting various diseases.

Current research in medicinal chemistry is increasingly focused on leveraging computational methods to accelerate drug discovery processes. Molecular modeling techniques have been instrumental in understanding how different structural modifications affect the biological activity of compounds like 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)prop-2-enal. By using these tools, scientists can predict how changes in the molecule's structure will impact its interactions with biological targets.

One notable area of research involves exploring the potential of this compound as a precursor for kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. Several kinase inhibitors have already been approved for clinical use, and there is ongoing interest in developing new inhibitors with improved efficacy and selectivity.

The aldehyde group in 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propenal can be readily converted into other functional groups that are known to interact with kinase active sites. For instance, it can be oxidized to form an acrolein derivative or condensed with hydrazine derivatives to produce hydrazones. These intermediates can then be further modified to create potent kinase inhibitors.

Another area where this compound shows promise is in the development of anti-inflammatory agents. Inflammation is a complex biological process that involves multiple signaling pathways and cellular responses. Many anti-inflammatory drugs work by modulating these pathways to reduce inflammation and alleviate symptoms associated with various inflammatory diseases.

The indole moiety has been extensively studied for its anti-inflammatory properties. Compounds derived from indole have been shown to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of these functional groups in 3-(1ethyl2,3dihydro1Hindol5yl)propenal suggests that it may also possess anti-inflammatory activity.

In conclusion, 3-(1ethyl23dihydro1Hindol5yl)propenal (CAS No.2229641374) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing new drugs targeting various diseases. Ongoing research continues to explore its applications in drug discovery, particularly in areas such as kinase inhibition and anti-inflammation therapy.